Cas no 70387-38-1 (6alpha-Hydroxynidorellol)

• Product Name: 6alpha-Hydroxynidorellol
• CAS No: 70387-38-1
• MF: C₂₀H₃₄O₃
• MW: 322.48216
• CID: 836744
• PubChem ID: 72975030
• Update Time: 2025-07-19

6alpha-Hydroxynidorellol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Naphthalenetriol, decahydro-3,4a,8,8-tetramethyl-4-[(2E)-3-methyl-2,4-pentadienyl]-, (1R,2S,3S,4R,4aS,8aS)-
• 1,2,3-Naphthalenetriol,decahydro-3,4a,8,8-tetramethyl-4-[(2E)-3-methyl-2,4-pentadienyl]-,(1R,2...
• 1,2,3-Naphthalenetriol,decahydro-3,4a,8,8-tetramethyl-4-[(2E)-3-methyl-2,4-pentadienyl]-,(1R,2S,3S,4R,4aS,8aS)-
• 5-(1,3-Benzodioxol-5-yl)-1,3-dimethyl-7-phenylpyrimido[4,5-d]pyri midine-2,4(1H,3H)-dione
• 6ALPHA-HYDROXYNIDORELLOL
• 6α-Hydroxynidorellol
• AKOS040762773
• CHEMBL4451980
• 70387-38-1
• 6-Hydroxynidorellol
• FS-9274
• 6??-Hydroxynidorellol
• 1,2,3-Naphthalenetriol, decahydro-3,4a,8,8-tetramethyl-4-[(2E)-3-methyl-2,4-pentadienyl]-, (1R,2S,3S,4R,4aS,8aS)- (9CI); (1R,2S,3S,4R,4aS,8aS)-Decahydro-3,4a,8,8-tetramethyl-4-[(2E)-3-methyl-2,4-pentadien-1-yl]-1,2,3-naphthalenetriol
• (1R,2S,3S,4R,4aS,8aS)-3,4a,8,8-tetramethyl-4-[(2E)-3-methylpenta-2,4-dienyl]-2,4,5,6,7,8a-hexahydro-1H-naphthalene-1,2,3-triol
• 6alpha-Hydroxynidorellol

• Inchi： InChI=1S/C20H34O3/c1-7-13(2)9-10-14-19(5)12-8-11-18(3,4)16(19)15(21)17(22)20(14,6)23/h7,9,14-17,21-23H,1,8,10-12H2,2-6H3/b13-9+/t14-,15-,16+,17+,19-,20+/m1/s1
• InChI Key： JEZOMVOAWYLQAJ-SKDBMBEJSA-N
• SMILES： CC(=CCC1C2(CCCC(C2C(C(C1(C)O)O)O)(C)C)C)C=C

Computed Properties

• Exact Mass: 322.25092
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 408.5±30.0 °C at 760 mmHg
• Flash Point: 174.5±19.2 °C
• PSA: 60.69
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

6alpha-Hydroxynidorellol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on 6alpha-Hydroxynidorellol

Introduction to 6α-Hydroxynidorellol (CAS No. 70387-38-1)

6α-Hydroxynidorellol (CAS No. 70387-38-1) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triterpenoids, which are a diverse group of natural products with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 6α-Hydroxynidorellol is characterized by a triterpene skeleton with a specific hydroxylation at the 6α position. This structural feature is crucial for its biological activities and has been the focus of numerous studies aimed at understanding its mechanisms of action and potential therapeutic uses. Recent advancements in analytical techniques have enabled researchers to elucidate the detailed structure and stereochemistry of this compound, providing a solid foundation for further investigations.

In the context of medicinal chemistry, 6α-Hydroxynidorellol has shown promising results in preclinical studies. One of the key areas of research has been its anti-inflammatory properties. Studies have demonstrated that 6α-Hydroxynidorellol can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate immune responses has been explored in various models, highlighting its potential as an immunomodulatory agent.

Beyond its anti-inflammatory effects, 6α-Hydroxynidorellol has also been investigated for its antiviral properties. Research has shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism behind this antiviral activity is thought to involve the modulation of viral entry and replication processes, although further studies are needed to fully understand these mechanisms.

In the realm of cancer research, 6α-Hydroxynidorellol has exhibited significant anticancer activity against various cancer cell lines. Studies have demonstrated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is an important characteristic for potential anticancer drugs, as it can minimize side effects associated with conventional chemotherapy. The exact mechanisms by which 6α-Hydroxynidorellol exerts its anticancer effects are still under investigation, but they are believed to involve the activation of apoptotic pathways and the inhibition of cell proliferation.

The pharmacokinetic properties of 6α-Hydroxynidorellol have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. However, more detailed studies are required to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In conclusion, 6α-Hydroxynidorellol (CAS No. 70387-38-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. Ongoing studies are expected to provide more insights into its mechanisms of action and pave the way for its potential use in treating various diseases.